Cas no 1155460-14-2 (3-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1155460-14-2
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6349829
• PubChem ID: 43629975
• Update Time: 2025-08-05

3-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1148383
• 1155460-14-2

• Inchi： 1S/C11H12BrN3/c1-7-5-8(12)3-4-9(7)10-6-11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： GGWKUTWALXEPBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine

3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine, also known by its CAS Registry Number 1155460-14-2, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule's structure, comprising a pyrazole ring with substituents at positions 1 and 3, offers a platform for exploring various chemical reactions and biological interactions.

The synthesis of 3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine typically involves multi-step organic synthesis strategies, often incorporating nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising aspects of this compound lies in its potential as a building block for drug discovery. The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets, including kinases, GPCRs, and ion channels. The bromine substituent at position 4 of the phenyl group introduces additional electronic effects, which can be exploited to fine-tune the compound's pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases and cancer.

In addition to its pharmacological applications, 3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine has shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Researchers have explored its role as a ligand in metalloporphyrin systems, where it enhances the stability and selectivity of these complexes under harsh conditions.

The physical and chemical properties of this compound are equally fascinating. Its melting point, solubility profile, and stability under various conditions have been thoroughly investigated. For example, studies have shown that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Its solubility in polar solvents such as DMF and DMSO further enhances its utility in solution-based reactions.

From an environmental standpoint, understanding the fate and transport of 3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Findings suggest that the compound undergoes rapid microbial degradation in aqueous environments, reducing its persistence in natural systems.

In conclusion, 3-(4-Bromo-2-Methylphenyl)-1-Methyl-1H-Pyrazol-5-Amine, with its unique structure and diverse functional groups, continues to be a focal point for scientific exploration. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry.